N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[1-(4-ethylphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C17H19N5/c1-4-15-5-7-17(8-6-15)22-13(2)9-16(14(22)3)10-20-21-11-18-19-12-21/h5-12H,4H2,1-3H3/b20-10+
• InChI Key: MXVJHPUTJHZXGL-KEBDBYFISA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=CC(=C2C)C=NN3C=NN=C3)C
• Isomeric SMILES: CCC1=CC=C(C=C1)N2C(=CC(=C2C)/C=N/N3C=NN=C3)C
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol

Description

“N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” is a complex organic compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds that have atoms of at least two different elements as members of its rings. The 1,2,4-triazole ring, in particular, contains two carbon and three nitrogen atoms. This compound is likely to have unique chemical and physical properties due to the presence of these heterocyclic rings.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves multi-step synthetic routes. In one study, 1,2,4-triazole derivatives were synthesized using 3-amino-1,2,4-triazole. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” can be analyzed using various techniques such as single-crystal X-ray diffraction. This technique can reveal the topology of the molecule and provide insights into its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” can be complex due to the presence of multiple reactive sites in the molecule. For instance, the amino group in position 4 of the 1,2,4-triazole ring can undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” can be determined using various techniques. For instance, its molecular weight can be calculated based on its molecular formula. Other properties such as density, boiling point, and melting point can also be determined.

Mechanism of Action

The mechanism of action of “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” is likely to be complex and dependent on its molecular structure. For instance, 1,2,4-triazole derivatives have been found to show promising cytotoxic activity against certain cancer cell lines. This suggests that they may interact with biological targets in a way that inhibits cell proliferation.

Safety and Hazards

The safety and hazards associated with “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” would depend on various factors such as its physical and chemical properties, how it is used, and the extent of exposure. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future research directions for “N-{[1-(4-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-4H-1,2,4-triazol-4-amine” could involve exploring its potential applications in various fields. For instance, given its promising cytotoxic activity against certain cancer cell lines, it could be further studied for potential use in cancer treatment. Additionally, new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds could be developed, which would be very useful for the discovery of new drug candidates.